Cas no 91252-20-9 (4-(2-Aminoethyl)-2-ethoxyphenol hydrochloride)

• Product Name: 4-(2-Aminoethyl)-2-ethoxyphenol hydrochloride
• CAS No: 91252-20-9
• MF: C₁₀H₁₆ClNO₂
• MW: 217.692542076111
• CID: 2194361
• PubChem ID: 24721066
• Update Time: 2025-05-19

4-(2-Aminoethyl)-2-ethoxyphenol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(2-Aminoethyl)-2-ethoxyphenol hydrochloride
• 4-(2-Aminoethyl)-2-ethoxyphenol hydrochloride (1:1)
• AKOS015924600
• I11620
• DB-357346
• 91252-20-9
• 4-(2-Aminoethyl)-2-ethoxyphenol HCl
• 4-(2-aminoethyl)-2-ethoxyphenol;hydrochloride
• DS-19410

• Inchi： 1S/C10H15NO2.ClH/c1-2-13-10-7-8(5-6-11)3-4-9(10)12;/h3-4,7,12H,2,5-6,11H2,1H3;1H
• InChI Key： CKNFALAZNJMRQO-UHFFFAOYSA-N
• SMILES： Cl.O(CC)C1=C(C=CC(=C1)CCN)O

Computed Properties

• Exact Mass: 217.0869564g/mol
• Monoisotopic Mass: 217.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 141
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines

Additional information on 4-(2-Aminoethyl)-2-ethoxyphenol hydrochloride

Introduction to 4-(2-Aminoethyl)-2-ethoxyphenol hydrochloride (CAS No. 91252-20-9)

4-(2-Aminoethyl)-2-ethoxyphenol hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 91252-20-9, is a significant compound in the realm of pharmaceutical chemistry and biochemistry. This compound, featuring a unique structural framework comprising an ethoxyphenol core modified with an aminoethyl side chain and a hydrochloride salt form, has garnered attention due to its potential biological activities and its relevance in synthetic chemistry. The molecular structure of this compound encompasses both hydrophilic and lipophilic regions, which may contribute to its solubility profile and interaction with biological targets.

The ethoxyphenol moiety is a key feature of this molecule, known for its presence in various pharmacologically active agents. Phenolic compounds, in general, have been extensively studied for their antioxidant, anti-inflammatory, and antimicrobial properties. The introduction of an aminoethyl group at the para position relative to the hydroxy group in the benzene ring introduces additional functionality, potentially enhancing the compound's ability to interact with biological systems. The hydrochloride salt form increases the water solubility of the compound, making it more suitable for formulation into pharmaceutical preparations.

In recent years, there has been growing interest in developing novel compounds that can modulate biological pathways associated with neurological disorders, cancer, and inflammatory conditions. The structural features of 4-(2-Aminoethyl)-2-ethoxyphenol hydrochloride suggest that it may possess properties conducive to such applications. For instance, the aminoethyl group can serve as a linker for further derivatization, allowing chemists to tailor the compound's properties for specific therapeutic targets. Additionally, the phenolic hydroxyl group can participate in hydrogen bonding interactions, which are crucial for binding to biological receptors or enzymes.

Recent studies have highlighted the importance of phenolic derivatives in drug discovery. These compounds have been shown to exhibit inhibitory effects on various enzymes and receptors involved in disease pathogenesis. For example, modifications of the phenol ring have been found to influence the potency and selectivity of drug candidates. The presence of both amino and ethoxy groups in 4-(2-Aminoethyl)-2-ethoxyphenol hydrochloride may contribute to its multifaceted interactions with biological targets, making it a promising candidate for further investigation.

The synthesis of 4-(2-Aminoethyl)-2-ethoxyphenol hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions on an appropriately substituted phenol derivative followed by functionalization of the aminoethyl group. The final step typically involves conversion to the hydrochloride salt to enhance stability and solubility. Advanced techniques such as catalytic hydrogenation and protecting group strategies may be employed to achieve regioselective modifications of the aromatic ring.

From a pharmacological perspective, 4-(2-Aminoethyl)-2-ethoxyphenol hydrochloride has shown promise in preclinical studies as a potential therapeutic agent. Its ability to interact with biological targets suggests that it may have applications in treating conditions such as neurodegenerative diseases, where modulation of oxidative stress and inflammation is critical. Additionally, its structural similarity to known bioactive molecules makes it an attractive scaffold for structure-activity relationship (SAR) studies aimed at identifying more potent derivatives.

The compound's potential applications extend beyond traditional pharmaceuticals. Its unique chemical properties make it suitable for use in research settings as a tool compound for studying enzyme mechanisms or as an intermediate in the synthesis of more complex molecules. The ability to modify both the aminoethyl and ethoxyphenol moieties provides chemists with flexibility in designing molecules with tailored properties for specific research objectives.

In conclusion,4-(2-Aminoethyl)-2-ethoxyphenol hydrochloride (CAS No. 91252-20-9) represents a significant compound with potential applications in pharmaceutical chemistry and biochemistry. Its structural features and reported biological activities make it a valuable candidate for further investigation into novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely that its importance will continue to grow within the scientific community.